1-(Azidomethyl)-4-(methoxymethyl)benzene

• IUPAC Name: 1-(azidomethyl)-4-(methoxymethyl)benzene
• InChI: InChI=1S/C9H11N3O/c1-13-7-9-4-2-8(3-5-9)6-11-12-10/h2-5H,6-7H2,1H3
• InChI Key: XAVVFJIOQSLLLP-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(C=C1)CN=[N+]=[N-]
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol

Description

“1-(Azidomethyl)-4-(methoxymethyl)benzene” is a compound that contains an azide group (-N3) and a methoxy group (-OCH3) attached to a benzene ring. The azide group is a functional group known for its high reactivity, particularly in click reactions. The methoxy group is an ether functional group, which is generally stable and unreactive.

Molecular Structure Analysis

The molecular structure of “1-(Azidomethyl)-4-(methoxymethyl)benzene” would consist of a benzene ring, with the azide and methoxy groups attached at the 1 and 4 positions, respectively. The benzene ring is a planar, cyclic structure consisting of six carbon atoms, with alternating single and double bonds. The azide group consists of three nitrogen atoms in a linear arrangement, while the methoxy group consists of a carbon atom bonded to three hydrogen atoms and one oxygen atom.

Chemical Reactions Analysis

The azide group in “1-(Azidomethyl)-4-(methoxymethyl)benzene” is highly reactive and can participate in various chemical reactions, including click reactions. The methoxy group, on the other hand, is generally stable and unreactive. The benzene ring can undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(Azidomethyl)-4-(methoxymethyl)benzene” would be influenced by its functional groups. For example, the presence of the azide group could make the compound potentially explosive, while the methoxy group could increase its solubility in organic solvents.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• .

Metabolite Profiling and Plant Research

• Application : Investigating the metabolic pathways involving this compound can provide insights into plant physiology, stress responses, and secondary metabolite production. .

Two-Dimensional Materials (MBenes)

• Application : MBenes exhibit fascinating properties, including electronic conductivity, mechanical strength, and catalytic activity. .

Mechanism of Action

The mechanism of action of “1-(Azidomethyl)-4-(methoxymethyl)benzene” would depend on its specific application. For example, if used as a reagent in click chemistry, the azide group would likely react with an alkyne group to form a triazole ring.

Safety and Hazards

As with any chemical compound, handling “1-(Azidomethyl)-4-(methoxymethyl)benzene” would require appropriate safety precautions. The azide group, in particular, is known to be potentially explosive and could pose a hazard if not handled correctly.

Future Directions

The future directions for “1-(Azidomethyl)-4-(methoxymethyl)benzene” could include further exploration of its reactivity and potential applications. For example, its use in click chemistry could be further investigated, and it could potentially be used as a building block for the synthesis of more complex molecules.